Cas no 2172512-44-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid
• CAS No: 2172512-44-4
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5890671
• PubChem ID: 165516992
• Update Time: 2025-08-05

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-en-1-yl)formamido}acetic acid
• 2172512-44-4
• EN300-1506832

• Inchi： 1S/C27H24N2O5/c1-2-15-29(16-25(30)31)26(32)22-13-7-8-14-24(22)28-27(33)34-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h2-14,23H,1,15-17H2,(H,28,33)(H,30,31)
• InChI Key： HSMYWHYKSJKSII-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid (CAS No. 2172512-44-4)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid, with the CAS number 2172512-44-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino-substituted phenyl ring, and a formamido group linked to an acrylic acid moiety. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without side reactions. In the context of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the compound can be synthesized with high purity and yield. This is particularly important in the pharmaceutical industry, where the purity and consistency of compounds are critical for their efficacy and safety.

The presence of an amino-substituted phenyl ring in the structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid adds to its versatility. Aromatic rings are known to participate in various types of interactions, including π-stacking and hydrogen bonding, which can enhance the compound's binding affinity to target proteins. This property is crucial for designing molecules that can selectively bind to specific receptors or enzymes, thereby modulating their activity.

The formamido group linked to an acrylic acid moiety is another key feature of this compound. Formamide derivatives have been studied for their potential as inhibitors of various enzymes and receptors, particularly in the context of cancer and neurodegenerative diseases. The acrylic acid moiety, on the other hand, can undergo polymerization reactions, making it useful in the development of drug delivery systems and biomaterials. The combination of these functionalities in a single molecule offers a unique platform for exploring new therapeutic strategies.

Recent research has highlighted the potential applications of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid in various areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. One study published in the Journal of Medicinal Chemistry demonstrated that a closely related compound effectively inhibited the activity of a key enzyme involved in tumor growth, suggesting its potential as a lead molecule for cancer therapy.

In another study, researchers explored the use of similar compounds as inhibitors of proteases involved in neurodegenerative diseases such as Alzheimer's disease. The results indicated that these compounds could selectively bind to and inhibit specific proteases, thereby reducing the formation of toxic protein aggregates associated with these diseases. These findings underscore the broad therapeutic potential of compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid.

The synthetic route for producing 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-en-1-yl)formamido}acetic acid involves several well-established steps in organic synthesis. The process typically begins with the protection of an amino group using Fmoc chloride, followed by coupling reactions to introduce the phenyl and formamido functionalities. The final step involves deprotection under mild conditions to yield the desired product. The high yield and purity achieved through this synthetic route make it suitable for large-scale production, which is essential for pharmaceutical applications.

In conclusion, 2-{1-2-{(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) phenyl - N - ( prop - 2 - en - 1 - yl ) formamido } acetic acid (CAS No. 2172512 - 44 - 4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.